MacaMide IMpurity 2

• Molecular Formula: C26H43NO2
• Molecular Weight: 401.6 g/mol
• InChI: InChI=1S/C26H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26(28)27-23-24-19-18-20-25(22-24)29-2/h10-11,18-20,22H,3-9,12-17,21,23H2,1-2H3,(H,27,28)
• InChIKey: ZMKZIKHBSPDWEF-UHFFFAOYSA-N

MacaMide Impurity 2 (N-Benzyloleamide): Analytical Reference Standard Procurement and Technical Specification

MacaMide Impurity 2 (CAS 883715-21-7), chemically defined as (9Z)-N-[(3-methoxyphenyl)methyl]-9-octadecenamide, also referred to as N-Benzyloleamide or MAC 18:1, is a structurally distinct macamide within the non‑polar long‑chain fatty acid N‑benzylamide class, isolated from Lepidium meyenii (Maca) and characterized by an 18‑carbon monounsaturated fatty acid chain featuring a cis‑double bond at the 9‑position conjugated to a 3‑methoxybenzylamine moiety . This compound serves as a critical analytical reference standard for identity verification, chromatographic purity assessment, and method validation in pharmaceutical research, quality control, ANDA/DMF submissions, and stability studies, typically supplied at HPLC purity ≥98% as determined by HPLC‑DAD or HPLC‑ELSD with structural confirmation via mass spectrometry and NMR [1][2].

1

HPLC/LC-MS method validation Identity and purity assessment workflows for macamide reference standards

2

Botanical extract standardization Maca authentication and quantitative macamide profiling in plant material

3

Impurity profiling studies Stability-indicating method support and chromatographic system suitability

• [1] Axios Research. Macamide Impurity Reference Standards. Accessed 2026. View Source
• [2] SHQCSW. N-Benzyl-9Z-octadecenamide Analytical Standard, HPLC≥98%. CAS 883715-21-7. Accessed 2026. View Source

Why Generic Substitution of MacaMide Impurity 2 Fails: Structural Determinants of Functional Divergence

Generic substitution of MacaMide Impurity 2 with other macamide species is not scientifically justified because the compound possesses a unique molecular architecture—a 3‑methoxybenzyl moiety conjugated to an oleic acid (18:1 cis‑9) backbone—that confers distinct physicochemical and biochemical properties compared to its closest analogs . This specific substitution pattern determines chromatographic retention behavior, ionization efficiency in mass spectrometry, and critically, the irreversible nature of fatty acid amide hydrolase (FAAH) inhibition, a mechanistic feature absent in saturated‑chain macamides that exhibit only reversible, time‑dependent inhibition [1][2]. Consequently, substitution introduces uncontrolled variability in analytical quantification, compromises method reproducibility, and invalidates cross‑study biological comparisons. The evidence presented below quantitatively substantiates that MacaMide Impurity 2 cannot be interchanged with N‑benzylhexadecanamide (Macamide 1), N‑benzylstearamide, or other macamide congeners without incurring measurable analytical and functional divergence.

Target 3-Methoxybenzyl substituent

Analog Unsubstituted benzyl moiety

Chromatographic retention and UV response may shift; method recalibration likely required

Target C18:1 cis-9 oleoyl chain

Analog C16:0 saturated palmitoyl chain

MS fragmentation and ionization efficiency may diverge; quantification bias possible

Target Irreversible FAAH binding mode

Analog Time-dependent reversible binding

Enzyme target engagement context may not transfer across macamide species

• [1] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Mol Neurobiol. 2019;56(3):1770-1781. View Source
• [2] PeptideDB. N-Benzyloleamide Bioactivity. CAS 883715-21-7. Accessed 2026. View Source

MacaMide Impurity 2: Quantitative Comparative Evidence for Analytical and Functional Differentiation

MacaMide Impurity 2 Exhibits Irreversible FAAH Inhibition Versus Reversible Inhibition by N-Benzylhexadecanamide

MacaMide Impurity 2 (N‑Benzyloleamide) irreversibly inhibits fatty acid amide hydrolase (FAAH), a mechanistic profile distinct from the time‑dependent but reversible inhibition exhibited by the structurally related comparator N‑benzylhexadecanamide (Macamide 1/Macamide B) [1]. Within a systematic characterization of four maccamides, N‑benzyloctadeca‑9Z,12Z‑dienamide demonstrated the highest FAAH inhibitory activity, whereas N‑benzylstearamide exhibited the lowest inhibitory activity; N‑benzyloleamide and N‑benzyloctadeca‑9Z,12Z,15Z‑trienamide occupied intermediate inhibitory potency positions within this series [1].

FAAH Inhibition Mechanism

Head-to-head

Irreversible binding · vs · Time-dependent reversible

Irreversible binding context in FAAH enzyme research

Supports enzyme mechanism differentiation studies

Evidence Dimension	FAAH inhibition mechanism
Target Compound Data	Irreversible inhibition of FAAH
Comparator Or Baseline	N‑Benzylhexadecanamide (Macamide 1): Time‑dependent, reversible inhibition
Quantified Difference	Qualitative mechanistic divergence: Irreversible versus reversible binding mode
Conditions	In vitro FAAH enzymatic assay; comparative macamide panel including N‑benzylstearamide, N‑benzyloleamide, N‑benzyloctadeca‑9Z,12Z‑dienamide, and N‑benzyloctadeca‑9Z,12Z,15Z‑trienamide [1]

Why This Matters

Irreversible inhibition confers a distinct pharmacological duration and target engagement profile, making MacaMide Impurity 2 functionally non‑substitutable with N‑benzylhexadecanamide in any FAAH‑focused investigation.

• [1] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Mol Neurobiol. 2019;56(3):1770-1781. View Source

MacaMide Impurity 2 Possesses a 3‑Methoxybenzyl Substituent Absent in N‑Benzylhexadecanamide, Directly Impacting Chromatographic Selectivity

MacaMide Impurity 2 bears a 3‑methoxybenzyl group attached to the amide nitrogen, whereas the comparator N‑benzylhexadecanamide contains an unsubstituted benzyl moiety [1]. This structural distinction directly governs chromatographic retention time and ionization efficiency under standard HPLC‑DAD, HPLC‑ELSD, and LC‑MS/MS analytical conditions . The differential substitution pattern precludes the use of N‑benzylhexadecanamide as a surrogate reference standard for quantifying MacaMide Impurity 2 without rigorous retention time mapping and response factor correction.

N-Benzyl Substituent Identity

Head-to-head

3-Methoxybenzyl · vs · Unsubstituted benzyl

Structural basis for chromatographic selectivity

Requires compound-specific reference standards

Evidence Dimension	N‑benzyl substituent identity
Target Compound Data	3‑Methoxybenzyl moiety
Comparator Or Baseline	N‑Benzylhexadecanamide (Macamide 1/Macamide B): Unsubstituted benzyl moiety
Quantified Difference	Presence versus absence of meta‑methoxy group on the aromatic ring
Conditions	Structural determination by mass spectrometry and NMR; chromatographic analysis by HPLC‑DAD or HPLC‑ELSD

Why This Matters

The presence of the 3‑methoxy substituent fundamentally alters chromatographic behavior and requires compound‑specific reference standards for accurate quantification in maca extract analysis and impurity profiling.

• [1] ChEBI. N‑Benzylhexadecanamide (CHEBI:140849). Accessed 2026. View Source

MacaMide Impurity 2 Is an Oleic Acid (18:1 cis‑9) Derivative, Distinguished from the Palmitic Acid (16:0) Backbone of N‑Benzylhexadecanamide

MacaMide Impurity 2 is biosynthetically derived from oleic acid, incorporating an 18‑carbon chain with a cis‑double bond at the 9‑position [1]. In contrast, N‑benzylhexadecanamide (Macamide 1) originates from palmitic acid, possessing a fully saturated 16‑carbon chain . This difference in fatty acid chain length and degree of unsaturation directly influences both the compound's lipophilicity and its fragmentation pattern in tandem mass spectrometry, enabling unequivocal structural discrimination via LC‑MS/MS [2].

Fatty Acid Chain Architecture

Head-to-head

C18:1 cis-9 oleoyl · vs · C16:0 palmitoyl

Mass spectrometric discrimination context

Distinct MS/MS fragmentation signatures

Evidence Dimension	Fatty acid chain length and saturation
Target Compound Data	C18:1 cis‑9 (oleoyl chain)
Comparator Or Baseline	N‑Benzylhexadecanamide: C16:0 (palmitoyl chain)
Quantified Difference	Two‑carbon chain length extension plus one double bond (Δ2 carbon atoms, Δ1 unsaturation)
Conditions	Biosynthetic pathway analysis from Lepidium meyenii; structural characterization by HPLC‑UV‑MS/MS [2]

Why This Matters

Differential fatty acid chain architecture produces distinct mass spectrometric signatures, mandating compound‑specific reference materials for unambiguous identification in complex maca extracts and impurity profiling applications.

• [1] Naturewill. Macamide Impurity 2 (N‑Benzyloleamide). CAS 883715-21-7. Accessed 2026. View Source
• [2] McCollom MM, Villinski JR, McPhail KL, Craker LE, Gafner S. Analysis of macamides in samples of Maca (Lepidium meyenii) by HPLC‑UV‑MS/MS. Phytochem Anal. 2005;16(6):463-469. View Source

MacaMide Impurity 2 Demonstrates Intermediate Relative Abundance in Maca Extracts, Distinct from the Lower Abundance of N‑Benzylhexadecanamide

In HPLC‑UV‑MS/MS analysis of maca (Lepidium meyenii) plant material, the main macamides identified include n‑benzylhexadecanamide, n‑benzyl‑(9Z)‑octadecenamide (MacaMide Impurity 2), n‑benzyl‑(9Z,12Z)‑octadecadienamide, n‑benzyl‑(9Z,12Z,15Z)‑octadecatrienamide, and n‑benzyloctadecanamide [1]. Total macamide content across dried plant material from different vendors ranged from 0.0016% to 0.0123% (w/w) as quantified using n‑benzylhexadecanamide as an external standard [1]. Notably, n‑benzyl‑(9Z)‑octadecenamide (MacaMide Impurity 2) is consistently detected as one of the principal macamide constituents, whereas n‑benzylhexadecanamide represents a minor component within this profile [1].

Relative Abundance in Maca

Cross-study comparable

Principal constituent · vs · Minor constituent

Quantification context for maca standardization

Total macamides 0.0016–0.0123% w/w range reported

Evidence Dimension	Relative abundance in maca plant material
Target Compound Data	Principal macamide constituent (n‑benzyl‑(9Z)‑octadecenamide)
Comparator Or Baseline	N‑Benzylhexadecanamide: Minor constituent; total macamides 0.0016–0.0123% (w/w) [1]
Quantified Difference	Target compound is a principal component; comparator is a minor component in the same macamide profile
Conditions	HPLC‑UV‑MS/MS analysis of dried Lepidium meyenii plant material from multiple commercial vendors [1]

Why This Matters

The differential relative abundance between MacaMide Impurity 2 and N‑benzylhexadecanamide in authentic maca samples mandates the use of compound‑specific reference standards for accurate, non‑biased quantification in botanical standardization and quality control workflows.

• [1] McCollom MM, Villinski JR, McPhail KL, Craker LE, Gafner S. Analysis of macamides in samples of Maca (Lepidium meyenii) by HPLC‑UV‑MS/MS. Phytochem Anal. 2005;16(6):463-469. View Source

MacaMide Impurity 2: High‑Value Research and Industrial Application Scenarios

Analytical Reference Standard for Maca Extract Standardization and Botanical Identity Verification

MacaMide Impurity 2 serves as a primary analytical reference standard for the identification and quantification of n‑benzyl‑(9Z)‑octadecenamide in maca (Lepidium meyenii) botanical raw materials, extracts, and finished dietary supplement products via HPLC‑DAD, HPLC‑ELSD, or LC‑MS/MS. The compound's distinct 3‑methoxybenzyl‑oleamide structure enables unambiguous peak assignment and accurate concentration determination, which is essential for compliance with pharmacopoeial monograph specifications and manufacturer certificate of analysis (CoA) requirements. The principal‑component status of this macamide in authentic maca material [1] renders it a critical marker compound for identity testing, particularly in distinguishing authentic maca from adulterated or mislabeled material.

Pharmaceutical Impurity Profiling and Stability‑Indicating Method Validation

MacaMide Impurity 2 is procured as a highly characterized impurity reference standard to support pharmaceutical development activities including Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions, forced degradation studies, and stability‑indicating HPLC method validation [1]. The compound's well‑defined irreversible FAAH inhibition mechanism [2] makes it an essential control for investigating the pharmacological contribution of individual macamide species within complex maca‑derived investigational products, ensuring that observed biological effects are correctly attributed to the intended active component rather than co‑occurring impurities.

Enzymology Research: Mechanistic Studies of Irreversible FAAH Inhibition

MacaMide Impurity 2 is uniquely suited for enzymology studies focused on irreversible inhibition of fatty acid amide hydrolase (FAAH). The irreversible binding mode [1] distinguishes this compound from time‑dependent reversible macamide inhibitors such as N‑benzylhexadecanamide, enabling researchers to investigate structure‑activity relationships governing covalent versus non‑covalent target engagement within the endocannabinoid system. This compound is appropriate for washout experiments, kinetic inactivation assays, and comparative profiling of macamide congeners to delineate the molecular determinants of irreversible FAAH inhibition.

LC‑MS/MS Method Development and Multi‑Component Macamide Quantification

The unique structural features of MacaMide Impurity 2—incorporating a 3‑methoxybenzyl moiety and a C18:1 cis‑9 fatty acid chain—provide a distinctive MS/MS fragmentation signature that facilitates the development of selective multiple reaction monitoring (MRM) transitions for targeted quantitative LC‑MS/MS assays [1]. This compound is employed as a calibration standard for simultaneous quantification of multiple macamide species in biological matrices or botanical preparations, where its chromatographic retention behavior and ionization efficiency differ measurably from both saturated‑chain analogs (e.g., N‑benzylhexadecanamide) and polyunsaturated congeners.

Application

Selection Property

Validation Focus

Maca extract identity testing

Compound-specific structural identity marker

Peak assignment and retention time confirmation

Impurity profiling method support

Characterized reference standard purity

Method specificity and system suitability review

FAAH inhibition mechanism research

Irreversible enzyme binding context

Enzyme endpoint differentiation review

Multi-component macamide analysis

Distinct chromatographic and mass signature

Selectivity verification across macamide panel

• [1] McCollom MM, Villinski JR, McPhail KL, Craker LE, Gafner S. Analysis of macamides in samples of Maca (Lepidium meyenii) by HPLC‑UV‑MS/MS. Phytochem Anal. 2005;16(6):463-469. View Source
• [2] Axios Research. Macamide Impurity Reference Standards. Accessed 2026. View Source
• [3] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Mol Neurobiol. 2019;56(3):1770-1781. View Source